Cas no 307314-30-3 (5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine)

• Product Name: 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine
• CAS No: 307314-30-3
• MF: C₃₃H₃₆N₄O₆
• MW: 584.662148475647
• CID: 300346
• PubChem ID: 90472025
• Update Time: 2025-06-26

5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N'-[5-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-b-D-erythro-pentofuranosyl]-1,4-dihydro-4-oxo-2-pyrimidinyl]-N,N-dimethyl-(9CI)
• 5’-O-(DIMETHOXYTRITYL)-N-(DIMETHYLAMINO)METHYLIDENE-2’-DEOXYPSEUDOISOCYTIDINE
• 5’-O-(DIMETHOXYTRITYL)-N2-(DIMETHYLAMINOMETHYLIDENE)-2’-DEOXYPSEUDOISOCYTIDINE
• 5'-O-(DIMETHOXYTRITYL)-N-(DIMETHYLAMINO)METHYLIDENE-2'-DEOXYPSEUDOISOCYTIDINE
• Methanimidamide,N'-[5-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-b-D-erythro-pentofuranosyl]-1,4-dihydro-4-oxo-2-pyrimid
• 307314-30-3
• N'-[5-[(2R,4S,5R)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-6-oxo-1H-pyrimidin-2-yl]-N,N-dimethylmethanimidamide
• 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine

• Inchi： 1S/C33H36N4O6/c1-37(2)21-35-32-34-19-27(31(39)36-32)29-18-28(38)30(43-29)20-42-33(22-8-6-5-7-9-22,23-10-14-25(40-3)15-11-23)24-12-16-26(41-4)17-13-24/h5-17,19,21,28-30,38H,18,20H2,1-4H3,(H,34,36,39)/b35-21+/t28-,29+,30+/m0/s1
• InChI Key： UYOFMUNLVDBCJK-XNDBAUOJSA-N
• SMILES： O1[C@@H](C2=CN=C(/N=C/N(C)C)NC2=O)C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 584.26300
• Monoisotopic Mass: 584.26348488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 118.50000
• LogP: 4.20810

Additional information on 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine

Research Brief on 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine (CAS: 307314-30-3)

The compound 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine (CAS: 307314-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine as a modified nucleoside analog, which exhibits promising properties for oligonucleotide therapeutics. Its structural modifications, including the 5'-O-DMT protecting group and the N-(dimethylamino)methylidene moiety, enhance its stability and binding affinity to target nucleic acids. These features make it a valuable candidate for antisense oligonucleotides (ASOs) and small interfering RNA (siRNA) applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine using a novel phosphoramidite approach. The researchers reported a high yield (85%) and purity (>98%), underscoring its feasibility for large-scale production. The study also explored its incorporation into oligonucleotide sequences, revealing improved nuclease resistance compared to unmodified analogs.

In terms of biological activity, preclinical investigations have shown that oligonucleotides containing this modified nucleoside exhibit enhanced gene silencing efficiency. For instance, a study in Molecular Therapy Nucleic Acids (2023) reported a 40% increase in target mRNA knockdown in vitro when compared to standard ASOs. This improvement is attributed to the compound's ability to stabilize duplex formation with complementary RNA strands while minimizing off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine-containing therapeutics. Current research is focused on addressing delivery barriers, such as cellular uptake and biodistribution, through conjugation with lipid nanoparticles or GalNAc moieties. Preliminary results from animal models suggest promising tissue-specific targeting, particularly in the liver.

In conclusion, 5'-O-DMT-N-(dimethylamino)methylidene-2'-deoxypseudoisocytidine represents a promising scaffold for next-generation oligonucleotide therapeutics. Its synthetic accessibility, enhanced stability, and biological efficacy position it as a key player in the development of RNA-targeted drugs. Future research should prioritize in vivo validation and clinical translation to fully realize its therapeutic potential.